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Compound of Interest |

Compound Name: Tosyl-L-phenylalanyl Chloride
CAS No.: 29739-88-6
Cat. No.: B1588259

Get Quote

An In-depth Technical Guide for Laboratory Professionals

N-a-Tosyl-L-phenylalanyl chloromethyl ketone (TPCK) is a widely utilized and potent
irreversible inhibitor of chymotrypsin and other chymotrypsin-like serine proteases.[1][2][3] Its
utility extends to the study of various cellular processes, including apoptosis and signal
transduction pathways.[2][4] However, the very reactivity that makes TPCK a valuable research
tool also necessitates a thorough understanding of its potential hazards and the
iImplementation of rigorous safety protocols. This guide provides a detailed framework for the
safe handling, storage, and disposal of TPCK, grounded in its chemical properties and
mechanism of action, to ensure the well-being of researchers and the integrity of experimental
outcomes.

Understanding the Hazard: The Chemical Rationale
for Caution

TPCK's primary mechanism of action involves the alkylation of the histidine-57 residue within
the active site of chymotrypsin and similar serine proteases.[5] The chloromethyl ketone moiety
is a key functional group that reacts with the active site, forming a covalent bond and leading to
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irreversible inhibition.[3][6] This high reactivity is not limited to its intended targets; TPCK can
also react with other nucleophilic residues, such as the sulfhydryl group of cysteine in some
cysteine proteases.[3][5][7] This inherent reactivity is the foundation for the safety precautions
outlined in this guide. Exposure to TPCK can lead to skin and eye irritation, and it may cause
respiratory irritation.[8]

hemical and Physical ies of

Property Value Source(s)
Molecular Formula C17H18CINO3S [2][9]
Molecular Weight 351.85 g/mol [2][9]
Appearance White crystalline powder [2][9]
Melting Point 106-108 °C [2][9]

Soluble in DMSO (>10
Solubility mg/mL), methanol, and [1][9][10]
ethanol.[1][9][10]

Storage Temperature -20°C (desiccated) [1112]

Personal Protective Equipment (PPE): Your First
Line of Defense

Given TPCK's potential to cause skin and eye irritation, a comprehensive PPE strategy is non-
negotiable.[8] The following PPE should be considered mandatory when handling TPCK in its
powdered form or in solution.[9][11][12][13]

» Eye Protection: Tightly fitting safety goggles with side shields are essential to protect against
accidental splashes or contact with the powder.[9]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Gloves
should be inspected for any signs of degradation before use and disposed of immediately
after handling TPCK.[9] Always wash hands thoroughly after removing gloves.[9]
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o Body Protection: A laboratory coat is required to protect street clothing from contamination.
For larger quantities or in situations with a higher risk of spillage, impervious clothing may be
necessary.[9]

» Respiratory Protection: When handling the powdered form of TPCK, especially when
weighing, a full-face respirator should be used if exposure limits are exceeded or if irritation
is experienced.[9] All handling of the powder should be performed in a well-ventilated area,
preferably within a certified chemical fume hood.[9]

Prudent Practices for Safe Handling and Storage

Adherence to meticulous handling and storage protocols is critical for both safety and
maintaining the integrity of the compound.

Storage and Stability

TPCK is stable for at least two years when stored as a desiccated powder at -20°C.[1][5] Stock
solutions in dimethyl sulfoxide (DMSQO), methanol, or ethanol can be stable for several months
when stored at 4°C.[1][10] However, aqueous working solutions are not stable and should be
prepared fresh for each experiment.[5][10]

Weighing and Reconstitution

The process of weighing and reconstituting TPCK powder presents the highest risk of
aerosolization and exposure.
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Inside Chemical Fume Hood

1. Don Full PPE 2. Tare Analytical Balance 4. Add Appropriate Solvent 5. Gently Vortex
(Goggles, Gloves, Lab Coat) with Weighing Vessel (e.g., DMSO, Methanol) to Fully Dissolve

Exposure Event

v Inmedlate Response Actions L

Eye Contact: Skin Contact: Inhalation: Ingestion:
Flush with water for 15 min. Wash with soap and water. Move to fresh air. Rinse mouth, do not induce vomiting.

if irritation persists
\ \ 4

> Seek Medical Attention <

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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